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Compound of Interest

Compound Name: 4-Methylbenzyl cyanide

Cat. No.: B1329489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations

essential for the handling and use of 4-Methylbenzyl cyanide (also known as p-

Tolylacetonitrile or 4-Methylphenylacetonitrile). The information is intended to support risk

assessment and the implementation of safe laboratory and manufacturing practices.

Chemical and Physical Properties
4-Methylbenzyl cyanide is a combustible liquid that is insoluble in water but soluble in organic

solvents like alcohol and ether.[1] It is crucial to understand its physical characteristics to

prevent accidental exposure and ensure appropriate storage conditions.
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Property Value Reference

CAS Number 2947-61-7 [2][3][4]

Molecular Formula C₉H₉N [1][3]

Molecular Weight 131.17 g/mol [3][4]

Appearance
Clear colorless to light yellow

liquid
[1][3][5]

Melting Point 18 °C / 64.4 °F [3][4]

Boiling Point
242 - 243 °C / 467.6 - 469.4 °F

@ 760 mmHg
[1][3][4]

Flash Point
106 °C / 222.8 °F (Closed

Cup)
[3][4]

Density 0.990 - 0.992 g/mL at 25 °C [1][3][4]

Vapor Pressure 0.0338 mmHg at 25 °C [1]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[1]

Toxicological Information and Health Hazards
4-Methylbenzyl cyanide is classified as harmful if swallowed, in contact with skin, or if inhaled.

[1][3] Metabolism of the compound may release cyanide, which can lead to severe health

effects, including headache, dizziness, weakness, collapse, unconsciousness, and potentially

death by impairing cellular respiration.[2] It is also an irritant to the skin, eyes, and respiratory

system, and is a lachrymator, meaning it can cause an increased flow of tears.[2]
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Toxicity Data Value Classification Reference

Acute Oral Toxicity Category 4 Harmful if swallowed [2][3]

Acute Dermal Toxicity Category 4
Harmful in contact

with skin
[2][3]

Acute Inhalation

Toxicity (Vapors)
Category 4 Harmful if inhaled [2][3]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [2][3]

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation
[3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
[3]

NIOSH IDLH

(Immediately

Dangerous to Life or

Health)

25 mg/m³ - [1]

Hazard Identification and Classification
The following diagram illustrates the primary health hazards associated with 4-Methylbenzyl
cyanide.
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Health Hazards of 4-Methylbenzyl Cyanide

Routes of Exposure

Resulting Health Effects

4-Methylbenzyl Cyanide

Oral Ingestion
 leads to

Dermal Contact
 leads to

Inhalation leads to

Eye Irritation
(Lachrymator)

 causes

Systemic Toxicity
(Cyanide Poisoning)

Skin Irritation

Respiratory Irritation

Click to download full resolution via product page

Caption: Relationship between exposure routes and health effects.

Handling and Storage
Safe handling and storage are paramount to minimizing the risks associated with 4-
Methylbenzyl cyanide.

Handling: Always handle in a well-ventilated area, preferably within a chemical fume hood.[6]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[4] Avoid contact with skin, eyes, and clothing, and prevent inhalation of mist

or vapors.[2] Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3] Store

away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[2][3]
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First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure Reference

Inhalation

Remove the individual to fresh

air. If not breathing, give

artificial respiration. Do not use

mouth-to-mouth resuscitation.

Seek immediate medical

attention.

[2][3][6]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Get

medical attention.

[2][3][6]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek immediate medical

attention.

[2][3]

Ingestion

Do NOT induce vomiting. Call

a physician or poison control

center immediately. Rinse

mouth with water. Never give

anything by mouth to an

unconscious person.

[2][3][6]

Accidental Release and Fire-Fighting Measures
Accidental Release
In case of a spill, ensure adequate ventilation and wear appropriate PPE.[2] Absorb the spill

with an inert absorbent material (e.g., sand, earth, vermiculite) and collect it into a suitable,
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labeled container for disposal.[2][7] Prevent the chemical from entering drains or waterways.[6]

[7]

Spill of 4-Methylbenzyl Cyanide Occurs

Evacuate Immediate Area & Ensure Ventilation

Don Personal Protective Equipment (PPE)
- Chemical Resistant Gloves
- Safety Goggles/Face Shield

- Respirator (if ventilation is inadequate)
- Chemical Resistant Suit

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

Collect Absorbed Material into
Labeled, Sealable Containers

Decontaminate Spill Area

Dispose of Waste According to
Local, Regional, and National Regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.
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Fire-Fighting
4-Methylbenzyl cyanide is a combustible liquid.[4]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3][6]

Specific Hazards: Thermal decomposition can produce toxic gases, including carbon

monoxide, carbon dioxide, and nitrogen oxides.[2][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][3]

Experimental Protocols for Hazard Assessment
The following are summaries of standard methodologies, such as those from the Organisation

for Economic Co-operation and Development (OECD), used to determine the toxicological and

physical hazards of chemical substances.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is a stepwise procedure using a small number of animals to classify a substance's

toxicity.[1]

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[1]

Dosing: A single dose is administered orally via gavage. The starting dose is selected from

one of four fixed levels (5, 50, 300, or 2000 mg/kg) based on existing information.[1]

Procedure: The test proceeds in a stepwise manner, with three animals used per step. The

outcome of the first step (mortality or no mortality) determines the next dose level (higher or

lower).[1]

Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.[8]

Body weight is recorded weekly. A gross necropsy is performed on all animals at the end of

the study.[9]
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Classification: The substance is classified into a toxicity category based on the observed

outcomes at different dose levels.[1]

Acute Dermal Toxicity - OECD Guideline 402
This guideline assesses the health hazards from short-term dermal exposure.[10]

Animal Selection: Rats, rabbits, or guinea pigs are typically used.[5]

Preparation: The fur is clipped from the dorsal area of the trunk of the test animals

approximately 24 hours before the test.[9]

Application: The test substance is applied uniformly over an area that is approximately 10%

of the total body surface area and held in contact with the skin with a porous gauze dressing

for 24 hours.[9]

Dosing: A limit test at a dose of 2000 mg/kg is often performed first. If toxicity is observed, a

full study with multiple dose groups is conducted.[9]

Observation: Animals are observed for 14 days for signs of toxicity and skin reactions. Body

weights are recorded, and a gross necropsy is performed on all animals.[10]

Flash Point Determination (Closed Cup Method, e.g.,
Pensky-Martens)
This method determines the lowest temperature at which a liquid's vapors will ignite.[11]

Apparatus: A closed cup tester (e.g., Pensky-Martens) is used, which consists of a sample

cup with a tightly fitting lid containing an ignition source, a stirrer, and a thermometer.[11]

Procedure: The sample is placed in the cup and heated at a slow, constant rate while being

stirred.[11]

Ignition Test: At regular temperature intervals, the ignition source is applied to the vapor

space above the liquid.[11]

Flash Point: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the sample to ignite with a distinct flash inside the cup.[11]
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This guide is intended to provide essential safety information. Always consult the most current

Safety Data Sheet (SDS) for 4-Methylbenzyl cyanide before use and ensure all laboratory

personnel are thoroughly trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1329489?utm_src=pdf-body
https://www.benchchem.com/product/b1329489?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://primeprocesssafety.com/flash-point-testing/
https://www.benchchem.com/product/b1329489#health-and-safety-information-for-handling-4-methylbenzyl-cyanide
https://www.benchchem.com/product/b1329489#health-and-safety-information-for-handling-4-methylbenzyl-cyanide
https://www.benchchem.com/product/b1329489#health-and-safety-information-for-handling-4-methylbenzyl-cyanide
https://www.benchchem.com/product/b1329489#health-and-safety-information-for-handling-4-methylbenzyl-cyanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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